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Compound of Interest

Compound Name: 2-Chloro-5-nitrotoluene

Cat. No.: B086962 Get Quote

An In-depth Technical Guide to 2-Chloro-5-nitrotoluene

This guide provides a comprehensive overview of the molecular structure, weight, and

properties of 2-Chloro-5-nitrotoluene, tailored for researchers, scientists, and drug

development professionals.

Molecular Structure and Properties
2-Chloro-5-nitrotoluene is an aromatic organic compound with the chemical formula

C₇H₆ClNO₂.[1][2][3][4][5][6][7] It is a substituted toluene molecule carrying a chlorine atom and

a nitro group on the benzene ring.
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Parameter Value Reference

IUPAC Name
1-Chloro-2-methyl-4-

nitrobenzene
[4]

CAS Number 13290-74-9 [1][2][3][8]

Molecular Formula C₇H₆ClNO₂ [1][2][3][4][5]

Molecular Weight 171.58 g/mol [1][2][4][6][9]

Synonyms

2-Chloro-5-nitrotoluene, 3-

Nitro-6-chlorotoluene, 4-

Chloro-3-methylnitrobenzene,

5-Nitro-2-chlorotoluene

[4][10]

Canonical SMILES
CC1=C(C=CC(=C1)--INVALID-

LINK--[O-])Cl
[6][7]

InChI Key
BGDCQZFFNFXYQC-

UHFFFAOYSA-N
[6][11]

Physical and Chemical Properties
The physical and chemical characteristics of 2-Chloro-5-nitrotoluene are summarized below.
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Property Value Reference

Appearance
White to Yellow to Green

powder/crystal
[9][10][11]

Melting Point 40-44 °C [1][8][11]

Boiling Point
259.2 ± 20.0 °C at 760 mmHg;

94-96 °C at 4 mmHg
[1][8][11]

Density 1.3 ± 0.1 g/cm³ [1]

Flash Point 110.6 ± 21.8 °C [1]

LogP 3.06 [1]

Synthesis and Experimental Protocols
2-Chloro-5-nitrotoluene can be synthesized through various pathways, including the nitration

of o-chlorotoluene and the chlorination of m-nitrotoluene.[12][13] A common laboratory and

industrial method involves the Sandmeyer reaction, starting from 2-amino-5-nitrotoluene (4-

nitro-2-methylaniline).[11][14]

Experimental Protocol: Synthesis from 2-Amino-5-
nitrotoluene
This protocol describes the synthesis of 2-Chloro-5-nitrotoluene via diazotization of 2-amino-

5-nitrotoluene followed by a Sandmeyer reaction.[11][14]

Materials:

2-Amino-5-nitrotoluene

Concentrated sulfuric acid

Industrial hydrochloric acid (30%)

Sodium nitrite (25% solution)

Cuprous chloride
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Procedure:

Diazonium Salt Formation:

Dissolve 152 kg of 2-amino-5-nitrotoluene in 600 kg of concentrated sulfuric acid.

Add 150 kg of water, allowing the temperature to naturally rise to 100°C.

After complete dissolution, cool the solution and add 300 kg of 30% industrial hydrochloric

acid, ensuring the temperature does not exceed 0°C.[11][14]

Slowly add 276 kg of a 25% sodium nitrite solution at a constant rate to produce the

diazonium salt solution.[11][14]

Sandmeyer Reaction:

In a separate reactor, dissolve 225 kg of cuprous chloride in 450 kg of industrial

hydrochloric acid with stirring.

Cool this solution to below 20°C.[14]

Quickly add the prepared diazonium salt solution to the cuprous chloride solution with

rapid stirring to initiate the hydrolysis reaction.[14]

Isolation and Purification:

Hold the reaction mixture for 2 hours.

Warm the mixture to 55°C and maintain this temperature for an additional 2 hours.

Isolate the product by steam distillation to yield 2-chloro-5-nitrotoluene.[14]

Applications in Drug Development
2-Chloro-5-nitrotoluene is a key intermediate in the synthesis of important veterinary

pharmaceuticals.[9] It is notably used in the production of anticoccidial drugs such as Toltrazuril

and Ponazuril, which are vital for treating protozoal infections in livestock and poultry.[9][12]
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Visualizations
Synthesis Pathway of 2-Chloro-5-nitrotoluene
The following diagram illustrates a common synthetic route to 2-Chloro-5-nitrotoluene.

2-Amino-5-nitrotoluene

Diazonium Salt
Diazotization

2-Chloro-5-nitrotolueneSandmeyer Reaction

1. H₂SO₄, HCl
2. NaNO₂

CuCl, HCl

Click to download full resolution via product page

Caption: Synthesis of 2-Chloro-5-nitrotoluene via diazotization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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